Cas no 56821-80-8 (2,3,4-Triiodo-1H-pyrrole)

• Product Name: 2,3,4-Triiodo-1H-pyrrole
• CAS No: 56821-80-8
• MF: C₄H₂I₃N
• MW: 444.778797626495
• CID: 5700201
• PubChem ID: 12234075
• Update Time: 2023-10-14

2,3,4-Triiodo-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2,3,4-triiodo-
• 2,3,4-triiodo-1H-pyrrole
• SCHEMBL8872251
• EN300-1072134
• tri-iodopyrrole
• 56821-80-8
• 2,3,4-Triiodo-1H-pyrrole

• Inchi： 1S/C4H2I3N/c5-2-1-8-4(7)3(2)6/h1,8H
• InChI Key： MVKIZMQMOKLIIF-UHFFFAOYSA-N
• SMILES： N1C=C(I)C(I)=C1I

Computed Properties

• Exact Mass: 444.7321g/mol
• Monoisotopic Mass: 444.7321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 87.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 3.319±0.06 g/cm3(Predicted)
• Melting Point: 164 °C(Solv: hexane (110-54-3); benzene (71-43-2))
• Boiling Point: 429.9±45.0 °C(Predicted)
• pka: 13.23±0.50(Predicted)